Cas no 7149-51-1 (N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine)

• Product Name: N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine
• CAS No: 7149-51-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 578363
• PubChem ID: 251559
• Update Time: 2025-10-23

N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxamide,2-(cyclohexylideneamino)-
• 2-(cyclohexylideneamino)cyclohexene-1-carboxamide
• N-CYCLOHEXYLIDENE-2-CARBAMYLCYCLOHEX-1-ENYLAMINE
• < 2-Carbamoyl-cyclohexen-(1)-yl> -cyclohexyliden-amin
• 2-(cyclohexylideneamino)cyclohex-1-ene-1-carboxamide
• 2-Cyclohexylideneamino-cyclohex-1-enecarboxylic acid amide
• AC1L5K3Z
• AC1Q5BC5
• Cyclohexyliden-2-carbamoyl-cyclohex-1-enyl-amin
• Cyclohexyliden-2-carbamoyl-cyclohexen-(l)-ylamin
• NCIOpen2_003584
• N-Cyclohexyliden-2-carbamoyl-cyclohexen-(1)-yl-amin
• NSC72109
• NSC-72109
• 2-(Cyclohexylideneamino)-1-cyclohexene-1-carboxamide
• SR-01000632026-1
• Cyclohexyliden-2-carbamylcyclohex-1-enylamin
• Maybridge3_003178
• SMR000010458
• AKOS000671594
• MLS002693766
• 7149-51-1
• 2-(cyclohexylideneamino)-cyclohexene-1-carboxamide
• CS-0331261
• IDI1_014565
• CHEMBL1897917
• 2-(Cyclohexylideneamino)-1-cyclohexene-1-carboxamide #
• HMS3086C11
• RKLVRQQRPQCYJR-UHFFFAOYSA-N
• HMS1440A10
• CCG-41989
• NS00097988
• DTXSID80290967
• N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine

• Inchi： 1S/C13H20N2O/c14-13(16)11-8-4-5-9-12(11)15-10-6-2-1-3-7-10/h1-9H2,(H2,14,16)
• InChI Key： RKLVRQQRPQCYJR-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC=1/N=C1\CCCCC\1)N

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.6±42.0 °C at 760 mmHg
• Flash Point: 194.9±27.9 °C
• Refractive Index: 1.604
• PSA: 55.45
• LogP: 3.40520
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine

Comprehensive Overview of N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine (CAS No. 7149-51-1)

N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine, identified by its CAS number 7149-51-1, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of cyclohexylidene derivatives and features a carbamyl group attached to a cyclohexenylamine backbone. Its intricate structure makes it a subject of interest in various research fields, including organic synthesis, medicinal chemistry, and material science. The compound's IUPAC name reflects its complex architecture, which combines cyclic and unsaturated components, offering versatility in chemical applications.

In recent years, the demand for N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine has grown due to its potential role in pharmaceutical intermediates and agrochemical formulations. Researchers are particularly intrigued by its ability to act as a building block for more complex molecules. For instance, its enamine and carbamyl functionalities enable selective reactions, making it valuable for designing drug candidates or crop protection agents. This aligns with current trends in green chemistry, where efficiency and sustainability are prioritized.

The synthesis of CAS 7149-51-1 typically involves condensation reactions between cyclohexanone derivatives and urea or related compounds. Optimizing these processes is a hot topic in organic synthesis forums, as users frequently search for high-yield methods or catalytic improvements. Additionally, the compound's solubility and stability under different conditions are often discussed, as these properties are critical for industrial-scale applications. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize its purity and structure.

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Safety and handling of N-Cyclohexylidene-2-carbamylcyclohex-1-enylamine are also frequently searched topics. While not classified as hazardous, proper storage conditions (e.g., avoiding moisture) and personal protective equipment (PPE) are recommended during handling. Regulatory compliance, such as REACH or FDA guidelines, may apply depending on its use, prompting users to seek "CAS 7149-51-1 regulatory status" details.

In conclusion, 7149-51-1 represents a multifaceted compound with expanding relevance across industries. Its synthetic flexibility and functional diversity position it as a valuable asset in both research and commercial sectors. As innovation drives demand for specialty chemicals, this compound is poised to remain a focal point in scientific and industrial discussions.